Cas no 1805184-39-7 (Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate)

• Product Name: Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate
• CAS No: 1805184-39-7
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4954671
• Update Time: 2025-05-19

Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)9-7(4-12)6(5-13)2-3-8(9)11/h2-3H,4H2,1H3
• InChI Key： POTHKUISEPNMQR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(CCl)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate

Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate (CAS No. 1805184-39-7): A Comprehensive Overview

Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate (CAS No. 1805184-39-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a bromo, chloromethyl, and cyano functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its methyl ester moiety further enhances its reactivity, making it a valuable building block in organic chemistry.

The growing interest in Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate can be attributed to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its ability to act as a precursor for the development of novel heterocyclic compounds, which are pivotal in designing new therapeutic agents. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of numerous in silico studies aimed at predicting its reactivity and optimizing synthetic pathways.

One of the key advantages of Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate is its compatibility with various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig cross-coupling, which are widely used in medicinal chemistry. This versatility makes it an attractive candidate for researchers working on small molecule inhibitors and kinase-targeted therapies, areas that are currently at the forefront of pharmaceutical innovation.

In addition to its pharmaceutical applications, Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate has also found utility in the development of advanced materials. Its incorporation into polymer backbones or as a functional group in organic semiconductors has opened new avenues for creating materials with tailored electronic properties. This aligns with the increasing demand for organic electronics and sustainable materials, which are key focus areas in modern material science.

The synthesis of Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate typically involves multi-step organic reactions, starting from readily available precursors. Optimizing these synthetic routes has been a topic of interest, especially with the advent of green chemistry principles that emphasize reducing waste and improving atom economy. Researchers are exploring catalytic methods and solvent-free conditions to enhance the sustainability of its production.

From a commercial perspective, the demand for Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate is expected to grow, driven by its expanding applications in both pharmaceuticals and materials science. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. The compound's CAS No. 1805184-39-7 serves as a unique identifier, ensuring precise communication and procurement in the global chemical market.

For those seeking detailed technical data, Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These analytical methods confirm its purity and structural integrity, which are critical for its intended applications. Researchers also rely on computational tools to predict its physicochemical properties, such as logP and solubility, to guide experimental work.

In summary, Methyl 6-bromo-2-chloromethyl-3-cyanobenzoate (CAS No. 1805184-39-7) represents a promising compound with diverse applications in cutting-edge research. Its role as a synthetic intermediate, combined with the ongoing advancements in drug discovery and material science, ensures its continued relevance in the scientific community. As research progresses, this compound is likely to unlock new possibilities in both therapeutic and technological domains.